Cas no 16155-32-1 (Benzene, 1-chloro-4-(propylthio)-)

• Product Name: Benzene, 1-chloro-4-(propylthio)-
• CAS No: 16155-32-1
• MF: C₉H₁₁ClS
• MW: 186.701640367508
• CID: 1341124
• PubChem ID: 11389837
• Update Time: 2025-06-27

Benzene, 1-chloro-4-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(propylthio)-
• P-CHLOROPHENYL PROPYL SULFIDE
• p-chlorphenyl n-propyl sulfide
• 16155-32-1
• MFCD26792616
• SCHEMBL3883354
• (4-chlorophenyl)(propyl)sulfane
• 1-chloro-4-propylsulfanylbenzene
• 1-CHLORO-4-(PROPYLSULFANYL)BENZENE

• MDL： MFCD26792616
• Inchi： 1S/C9H11ClS/c1-2-7-11-9-5-3-8(10)4-6-9/h3-6H,2,7H2,1H3
• InChI Key： UIVFJAFRNBDAEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCCC

Computed Properties

• Exact Mass: 186.02713
• Monoisotopic Mass: 186.0269992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Benzene, 1-chloro-4-(propylthio)-

Benzene, 1-chloro-4-(propylthio) and Its Significance in Modern Chemical Research

Benzene, 1-chloro-4-(propylthio) (CAS No. 16155-32-1) is a fascinating organic compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, serves as a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both chloro and propylthio functional groups imparts distinct reactivity, making it a versatile building block for medicinal chemists.

The compound's molecular structure consists of a benzene ring substituted with a chloro group at the 1-position and a propylthio group at the 4-position. This arrangement creates a system with significant potential for further functionalization, enabling the development of novel therapeutic agents. The chloro group can participate in nucleophilic substitution reactions, while the propylthio group can engage in various organic transformations, including S-Nucleophilic reactions and cross-coupling reactions.

In recent years, Benzene, 1-chloro-4-(propylthio) has been explored as a precursor in the synthesis of bioactive molecules targeting specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in cancer metabolism. The ability to modify the benzene core with different substituents allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability, which are crucial factors in drug design.

One notable application of Benzene, 1-chloro-4-(propylthio) is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often implicated in various diseases, including cancer. By incorporating this compound into drug candidates, scientists have been able to develop molecules that selectively inhibit aberrant kinase activity. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential as therapeutic agents.

The propylthio group in Benzene, 1-chloro-4-(propylthio) also offers opportunities for further derivatization into more complex structures. For example, it can be oxidized to form a thiolate anion, which can then react with electrophilic species to introduce additional functional groups. This flexibility makes it an attractive scaffold for generating libraries of compounds for high-throughput screening.

Advances in synthetic methodologies have further enhanced the utility of Benzene, 1-chloro-4-(propylthio). Modern techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient introduction of diverse substituents at specific positions on the benzene ring. These methods have enabled the rapid construction of complex molecular architectures while maintaining high regioselectivity and yield.

The pharmaceutical industry has also recognized the potential of Benzene, 1-chloro-4-(propylthio) as a key intermediate in the development of antiviral agents. The compound's ability to undergo further functionalization has been leveraged to create molecules that interfere with viral replication cycles. By targeting specific viral enzymes or receptors, these compounds can inhibit infection and reduce viral load in infected individuals.

In addition to its applications in drug discovery, Benzene, 1-chloro-4-(propylthio) has found utility in materials science. Its unique electronic properties make it suitable for use as a building block in organic semiconductors and conductive polymers. These materials are being explored for applications in flexible electronics, solar cells, and other advanced technologies.

The synthesis and application of Benzene, 1-chloro-4-(propylthio) continue to be areas of active research. Ongoing studies aim to optimize synthetic routes for higher yields and improved purity levels. Additionally, efforts are being made to explore new derivatives that exhibit enhanced biological activity or improved pharmacokinetic profiles.

The versatility of Benzene, 1-chloro-4-(propylthio) underscores its importance as a chemical entity with broad applications across multiple disciplines. As research progresses, it is likely that this compound will continue to play a crucial role in the development of new drugs and advanced materials.